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Compound of Interest

Compound Name: N-(Hydroxymethyl)nicotinamide

Cat. No.: B1678751 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and application

of N-(Hydroxymethyl)nicotinamide stock solutions for research purposes.

Introduction
N-(Hydroxymethyl)nicotinamide is a derivative of nicotinamide (a form of vitamin B3) and is

recognized for its potential as an antimicrobial agent.[1][2] Its biological activities are thought to

be linked to its structural similarity to nicotinamide, which is a precursor to the essential

coenzyme nicotinamide adenine dinucleotide (NAD+).[3][4] NAD+ is a critical component in

cellular metabolism, DNA repair, and cell signaling.[3][4] N-(Hydroxymethyl)nicotinamide
may influence cellular processes by interacting with enzymes like sirtuins, modulating oxidative

stress, and participating in DNA repair pathways.[3]

Physicochemical Properties and Solubility
Proper preparation of stock solutions requires an understanding of the physicochemical

properties of N-(Hydroxymethyl)nicotinamide.
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Property Value Source

Molecular Formula C7H8N2O2 [1][5]

Molecular Weight 152.15 g/mol [1][5]

Appearance White solid/crystalline powder [6][7]

Melting Point 152-154 °C

Solubility (DMSO)
55 mg/mL (361.49 mM)[6] to

100 mg/mL (657.25 mM)[1]
[1][6]

Solubility (Water) Soluble [7][8]

Storage (Solid) -20°C [1][9]

Storage (in Solvent)
-20°C for up to 1 month; -80°C

for up to 6 months
[1][10]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

N-(Hydroxymethyl)nicotinamide powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Procedure:
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Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, calculate the

mass of N-(Hydroxymethyl)nicotinamide needed using the following formula: Mass (mg) =

Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) =

100 mM x 1 mL x 152.15 g/mol / 1000 = 15.215 mg

Weigh the compound: Carefully weigh out 15.215 mg of N-(Hydroxymethyl)nicotinamide
powder using an analytical balance and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolve the compound: Vortex the tube vigorously until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[1] Gentle warming to 37°C can also

help increase solubility.[1]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][10] Store the aliquots at

-20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

[1][10]

Preparation of a 10 mM Working Solution for Cell
Culture
This protocol details the dilution of the DMSO stock solution for use in cell-based assays.

Materials:

100 mM N-(Hydroxymethyl)nicotinamide stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thaw the stock solution: Thaw a single aliquot of the 100 mM stock solution at room

temperature.
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Calculate the dilution: To prepare a 10 mM working solution, you will need to dilute the 100

mM stock solution 1:10 in cell culture medium. For example, to prepare 1 mL of a 10 mM

working solution, add 100 µL of the 100 mM stock solution to 900 µL of sterile cell culture

medium.

Mix thoroughly: Gently mix the solution by pipetting up and down. Avoid vigorous vortexing

which can cause shearing of media components.

Immediate use: It is recommended to prepare the working solution fresh for each

experiment.

Note on Solvent Concentration: When treating cells, ensure the final concentration of DMSO in

the culture medium is non-toxic (typically <0.5%).

Diagrams
Experimental Workflow for Stock Solution Preparation
and Use
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Caption: Workflow for preparing and using N-(Hydroxymethyl)nicotinamide solutions.
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Postulated Signaling Pathways Influenced by N-
(Hydroxymethyl)nicotinamide
Based on its structural similarity to nicotinamide, N-(Hydroxymethyl)nicotinamide is

hypothesized to influence several key cellular pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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